Cas no 89143-12-4 (1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione
• CAS No: 89143-12-4
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00661854
• CID: 610738
• PubChem ID: 2799514
• Update Time: 2025-05-26

1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-(5-methyl-3-isoxazolyl)-
• 1-(5-methyl-1,2-oxazol-3-yl)pyrrole-2,5-dione
• DTXSID40384078
• SR-01000644966-1
• Maybridge3_000308
• CCG-55971
• LS-06248
• 1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione
• 89143-12-4
• SCHEMBL14380666
• MFCD00661854
• AKOS000249559
• 1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
• IDI1_011695
• HMS1431N22

• MDL： MFCD00661854
• Inchi： 1S/C8H6N2O3/c1-5-4-6(9-13-5)10-7(11)2-3-8(10)12/h2-4H,1H3
• InChI Key： OGTXKXDQFNORIF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on 1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione

Research Brief on 1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione (CAS: 89143-12-4): Recent Advances and Applications

1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione (CAS: 89143-12-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted drug design. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in drug discovery.

Recent literature indicates that 1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione exhibits promising inhibitory activity against a range of enzymes, including kinases and proteases, which are critical targets in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibition of protein kinase C (PKC) isoforms, with IC50 values in the nanomolar range. The compound's ability to selectively bind to the ATP-binding site of PKC isoforms suggests its potential as a lead compound for the development of kinase-targeted therapies.

In addition to its kinase inhibitory properties, 1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione has been investigated for its role in modulating oxidative stress pathways. A 2024 study in Free Radical Biology and Medicine reported that derivatives of this compound exhibit significant antioxidant activity, scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. These findings open new avenues for its application in neurodegenerative diseases and aging-related disorders.

The synthetic accessibility of 1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione has also been a focus of recent research. A novel one-pot synthesis method, published in Organic Letters (2023), offers a high-yield and scalable approach to producing this compound and its derivatives. This advancement is expected to facilitate further pharmacological studies and the development of structure-activity relationship (SAR) models to optimize its bioactivity.

Looking ahead, the potential of 1-(5-Methylisoxazol-3-yl)-1H-pyrrole-2,5-dione in drug discovery appears promising. Ongoing preclinical studies are evaluating its efficacy in animal models of cancer and inflammation, with preliminary results indicating favorable pharmacokinetic profiles and low toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical applications, positioning this compound as a key player in the next generation of targeted therapies.